![molecular formula C15H22ClNO2 B4819946 4-[5-(4-chlorophenoxy)pentyl]morpholine](/img/structure/B4819946.png)
4-[5-(4-chlorophenoxy)pentyl]morpholine
Overview
Description
4-[5-(4-chlorophenoxy)pentyl]morpholine, also known as CP 55940, is a synthetic cannabinoid that has gained attention in scientific research due to its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors CB1 and CB2, which are primarily found in the brain and immune system, respectively.
Mechanism of Action
4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in various physiological processes such as pain sensation, immune function, and mood regulation. 4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 binds to these receptors and activates downstream signaling pathways, leading to the observed effects on pain, neuroprotection, and cancer.
Biochemical and Physiological Effects:
4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 has been shown to have various biochemical and physiological effects, including analgesia, anti-inflammatory effects, and immune modulation. It has also been shown to have effects on neurotransmitter release, such as increasing dopamine and decreasing glutamate levels. These effects may contribute to its therapeutic potential in various conditions.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 in lab experiments include its high potency and selectivity for the CB1 and CB2 receptors, which allows for precise targeting of these receptors. Additionally, its synthetic nature allows for consistent and reproducible results. However, limitations include its potential toxicity and the need for careful handling and storage due to its potent effects.
Future Directions
For research on 4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 include further investigation of its potential therapeutic applications, such as in the treatment of neurodegenerative diseases and cancer. Additionally, research on the mechanisms underlying its effects may lead to the development of new drugs targeting the endocannabinoid system. Finally, further studies on the safety and toxicity of 4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 are needed to fully understand its potential risks and benefits.
Scientific Research Applications
4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 has been extensively studied for its potential therapeutic applications in various fields such as pain management, neuroprotection, and cancer treatment. It has been shown to have analgesic effects in animal models of acute and chronic pain, and it may also have neuroprotective effects in conditions such as stroke and traumatic brain injury. Additionally, 4-[5-(4-chlorophenoxy)pentyl]morpholine 55940 has been investigated for its potential anti-cancer properties, as it has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
4-[5-(4-chlorophenoxy)pentyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClNO2/c16-14-4-6-15(7-5-14)19-11-3-1-2-8-17-9-12-18-13-10-17/h4-7H,1-3,8-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOLQYFVHOYCAMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCCCOC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
26.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47198683 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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